Cas no 40601-76-1 (Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate)

• Product Name: Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate
• CAS No: 40601-76-1
• Molecular Formula: C₄₂H₅₇N₃O₆
• Molecular Weight: 699.92
• MDL: MFCD01026105
• CID: 55254
• PubChem ID: 24865849

Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate Properties

Names and Identifiers

• tris(4-tert-butyl-3-hydroxy-2,6-dimethyl-benzyl)
• Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) isocyanurate
• Antioxidant 1790
• Cyanox 1790
• Irganox 3790
• Primanox1790
• DEOX-1790
• 1,3,5-tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione
• 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethyl benzyl)–1,3,5-triazine-2,4,6-(1H,3H,5H)-trione
• Antioxidant-1790
• Mezlocillin Sodium
• 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl)-1,3,5-triazine-2,4,6-(1h (3h,5h)-trione
• 1,3,5-tris[(4-tert-butyl-3-hydroxy-2,6-dimethylphenyl)methyl]-1,3,5-triazinane-2,4,6-trione
• Isocyanuric Acid Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Ester
• Thanox 1790
• Irganox 1790

• MDL： MFCD01026105
• InChIKey： XYXJKPCGSGVSBO-UHFFFAOYSA-N
• Inchi： InChI=1S/C42H57N3O6/c1-22-16-31(40(7,8)9)34(46)25(4)28(22)19-43-37(49)44(20-29-23(2)17-32(41(10,11)12)35(47)26(29)5)39(51)45(38(43)50)21-30-24(3)18-33(42(13,14)15)36(48)27(30)6/h16-18,46-48H,19-21H2,1-15H3
• SMILES： CC1=C(CN2C(=O)N(CC3=C(C)C=C(C(=C3C)O)C(C)(C)C)C(=O)N(CC4=C(C)C=C(C(=C4C)O)C(C)(C)C)C2=O)C(=C(C(=C1)C(C)(C)C)O)C

Computed Properties

• Exact Mass: 699.42500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 699.425
• Heavy Atom Count: 51
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 122A^2

Experimental Properties

• LogP: 7.17630
• PSA: 126.69000
• Refractive Index: 1.592
• Boiling Point: 793.8±60.0 °C at 760 mmHg
• Melting Point: 163-165 °C (lit.)
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 433.9±32.9 °C
• Density: 1.2±0.1 g/cm3

Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate Security Information

• Symbol:
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Tris(4-tert-butyl-3-hydroxy-2,6-dimethylbenzyl) Isocyanurate Customs Data

• HS CODE：29336990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols